Cas no 893338-00-6 (N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893338-00-6
• MF: C₁₃H₂₁N₃O₄S
• MW: 315.388541936874
• CID: 6467324
• Update Time: 2025-05-19

N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• N-cyclohexyl-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide

• Inchi： 1S/C13H21N3O4S/c1-9-11(12(17)16(3)13(18)15(9)2)21(19,20)14-10-7-5-4-6-8-10/h10,14H,4-8H2,1-3H3
• InChI Key： ZJMCKANOWBVKQW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(S(NC2CCCCC2)(=O)=O)=C(C)N1C

Additional information on N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Recent Advances in the Study of N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 893338-00-6)

N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 893338-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrahydropyrimidine sulfonamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated its efficacy in modulating the activity of certain kinases and proteases, which are critical targets in the treatment of inflammatory and neoplastic diseases. The compound's ability to selectively bind to these enzymes while exhibiting minimal off-target effects makes it a promising candidate for further drug development.

In addition to its enzymatic inhibition properties, N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has also been investigated for its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in preclinical models. These findings are crucial for advancing the compound into clinical trials, as they provide a foundation for dosing regimen optimization.

Another significant advancement in the study of this compound is the development of more efficient synthetic routes. Researchers have recently reported a novel, high-yield synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This improvement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide. For instance, further studies are needed to fully understand its metabolic pathways and potential drug-drug interactions. Additionally, the compound's solubility and bioavailability in vivo require optimization to ensure therapeutic efficacy. Addressing these challenges will be critical for the successful development of this compound as a viable therapeutic agent.

In conclusion, the recent research on N-cyclohexyl-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 893338-00-6) highlights its potential as a novel therapeutic agent with applications in various disease areas. Continued efforts in mechanistic studies, pharmacokinetic optimization, and synthetic route development will be essential for realizing its full therapeutic potential. The compound's unique properties and promising preclinical data position it as a compelling candidate for further investigation in the field of chemical biology and drug discovery.